5-Methoxycarbonyl Deferasirox
5-Methoxycarbonyl Deferasirox
Brand Name:
Vulcanchem
CAS No.:
1395346-29-8
VCID:
VC0121546
InChI:
InChI=1S/C22H15N3O6/c26-17-4-2-1-3-15(17)19-23-20(16-11-13(22(30)31)7-10-18(16)27)25(24-19)14-8-5-12(6-9-14)21(28)29/h1-11,26-27H,(H,28,29)(H,30,31)
SMILES:
C1=CC=C(C(=C1)C2=NN(C(=N2)C3=C(C=CC(=C3)C(=O)O)O)C4=CC=C(C=C4)C(=O)O)O
Molecular Formula:
C23H17N3O6
Molecular Weight:
431.404
5-Methoxycarbonyl Deferasirox
CAS No.: 1395346-29-8
Reference Standards
VCID: VC0121546
Molecular Formula: C23H17N3O6
Molecular Weight: 431.404
| CAS No. | 1395346-29-8 |
|---|---|
| Product Name | 5-Methoxycarbonyl Deferasirox |
| Molecular Formula | C23H17N3O6 |
| Molecular Weight | 431.404 |
| IUPAC Name | 3-[2-(4-carboxyphenyl)-5-(2-hydroxyphenyl)-1,2,4-triazol-3-yl]-4-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C22H15N3O6/c26-17-4-2-1-3-15(17)19-23-20(16-11-13(22(30)31)7-10-18(16)27)25(24-19)14-8-5-12(6-9-14)21(28)29/h1-11,26-27H,(H,28,29)(H,30,31) |
| Standard InChIKey | PGLQINZEMMRJTR-NWILIBCHSA-N |
| SMILES | C1=CC=C(C(=C1)C2=NN(C(=N2)C3=C(C=CC(=C3)C(=O)O)O)C4=CC=C(C=C4)C(=O)O)O |
| Synonyms | 3-[1-(4-Carboxyphenyl)-3-(2-hydroxyphenyl)-1H-1,2,4-triazol-5-yl]-4-hydroxybenzoic Acid 1-Methyl Ester |
| PubChem Compound | 137184863 |
| Last Modified | Nov 11 2021 |
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